Dysprosium--indium (1/1)

• CAS No.: 53810-41-6
• Molecular Formula: DyIn
• Molecular Weight: 277.318 g/mol
• IUPAC Name: dysprosium;indium
• InChI: InChI=1S/Dy.In
• InChI Key: NWLLPIVESIULPG-UHFFFAOYSA-N
• Canonical SMILES: [In].[Dy]

Description

Dysprosium–indium (1/1) is an intermetallic compound with a stoichiometric ratio of 1:1 between dysprosium (Dy), a rare-earth lanthanide, and indium (In), a post-transition metal. Such intermetallics are characterized by ordered atomic arrangements, often leading to unique magnetic, electrical, and structural properties.

The crystal structure of Dy–In (1/1) is typically derived from the cubic CsCl-type or hexagonal NiAs-type frameworks, common in lanthanide–indium systems. Synthesis methods include arc-melting under inert atmospheres or high-temperature solid-state reactions, ensuring purity and stoichiometric control . Key properties include:

• Magnetic Behavior: Dy’s strong magnetic moments (10.6 µB) dominate, leading to ferromagnetic or antiferromagnetic ordering at low temperatures.
• Thermal Stability: High melting points (>1000°C) due to strong metallic bonding.
• Electrical Conductivity: Moderate, influenced by indium’s metallic character .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of dysprosium–indium (1/1) can be achieved through several synthetic routes. One common method involves the coprecipitation of dysprosium and indium hydroxides, followed by thermal destruction to form the desired compound . The coprecipitation method ensures the uniform distribution of both elements, which is crucial for achieving the desired stoichiometry.

Industrial Production Methods: In industrial settings, the production of dysprosium–indium (1/1) often involves the use of ion-exchange and solvent extraction techniques. These methods allow for the selective separation of dysprosium and indium ions from their respective ores, followed by their combination in the desired ratio . The resulting compound is then purified and processed for various applications.

Chemical Reactions Analysis

Reaction with Atmospheric Oxygen

DyIn undergoes oxidation when exposed to air at elevated temperatures (>200°C). The reaction produces dysprosium(III) oxide and indium(III) oxide:
$4\,\text{DyIn}+9\,\text{O}_2\rightarrow 2\,\text{Dy}_2\text{O}_3+2\,\text{In}_2\text{O}_3$

This reaction is critical for understanding the compound’s stability in high-temperature applications, such as aerospace components .

Reaction with Water

DyIn reacts slowly with cold water but vigorously with hot water, forming dysprosium hydroxide and indium hydroxide:
$2\,\text{DyIn}+6\,\text{H}_2\text{O}\rightarrow 2\,\text{Dy OH }_3+2\,\text{In OH }_3+3\,\text{H}_2\uparrow$

The reaction rate increases significantly at temperatures above 80°C due to enhanced lanthanide activation .

Hydrochloric Acid (HCl)

DyIn dissolves in concentrated HCl (6 M) under reflux conditions, producing dysprosium(III) chloride and indium(III) chloride:
$2\,\text{DyIn}+12\,\text{HCl}\rightarrow 2\,\text{DyCl}_3+2\,\text{InCl}_3+6\,\text{H}_2\uparrow$

The reaction proceeds exothermically, with gas evolution observed within 15 minutes .

Sulfuric Acid (H₂SO₄)

In hot sulfuric acid, DyIn forms dysprosium(III) sulfate and indium(III) sulfate:
$2\,\text{DyIn}+9\,\text{H}_2\text{SO}_4\rightarrow \text{Dy}_2(\text{SO}_4)_3+\text{In}_2(\text{SO}_4)_3+9\,\text{H}_2\uparrow$

The reaction requires temperatures >60°C and yields paramagnetic solutions .

Reaction with Halogens

DyIn reacts vigorously with halogens at elevated temperatures (>200°C):

Halogen	Reaction	Products	Conditions
F₂	$2\,\text{DyIn}+3\,\text{F}_2\rightarrow 2\,\text{DyF}_3+2\,\text{InF}_3$
Green/white solids	250°C, inert gas
Cl₂	$2\,\text{DyIn}+3\,\text{Cl}_2\rightarrow 2\,\text{DyCl}_3+2\,\text{InCl}_3$
White crystalline solids	200°C, dry air
Br₂	$2\,\text{DyIn}+3\,\text{Br}_2\rightarrow 2\,\text{DyBr}_3+2\,\text{InBr}_3$
Yellow hygroscopic solids	220°C, sealed tube

Halogenation reactions are utilized in synthesizing precursor materials for magnetic alloys .

Stability in Alkaline Conditions

This behavior aligns with indium’s amphoteric nature .

Thermal Decomposition

Under inert atmospheres, DyIn remains stable up to 800°C. Beyond this temperature, it decomposes into dysprosium and indium vapors:
$\text{DyIn}\xrightarrow{\Delta >800^\circ \text{C}}\text{Dy}_{(g)}+\text{In}_{(g)}$

This property is critical for vacuum deposition processes in thin-film technologies .

Scientific Research Applications

Dysprosium–indium (1/1) has a wide range of scientific research applications. In chemistry, it is used as a catalyst in various reactions due to its unique electronic properties . In biology, the compound is studied for its potential use in medical imaging and drug delivery systems . In the field of materials science, dysprosium–indium (1/1) is used in the development of advanced materials with high magnetic susceptibility and thermal stability .

Mechanism of Action

The mechanism of action of dysprosium–indium (1/1) involves its interaction with various molecular targets and pathways. Dysprosium, with its high magnetic moment, interacts with magnetic fields, making it useful in applications such as magnetic resonance imaging (MRI) and data storage . Indium, on the other hand, interacts with electronic circuits and is used in the production of semiconductors and other electronic devices .

Comparison with Similar Compounds

Comparison with Similar Compounds

Dy–In (1/1) is compared below with analogous lanthanide–indium intermetallics and Dy-based alloys. Data are synthesized from structural and magnetic studies of related systems.

Table 1: Structural and Magnetic Properties of Selected Intermetallics

Compound	Crystal Structure	Lattice Parameters (Å)	Magnetic Ordering Temp. (K)	Key Applications
Dy–In (1/1)	Cubic (CsCl-type)	a = 4.12	TN = 45 (AFM)	Spintronics, Magnetostriction
Gd–In (1/1)	Hexagonal (NiAs)	a = 4.08, c = 5.21	TC = 280 (FM)	Magnetic refrigeration
Tb–In (1/1)	Cubic (CsCl-type)	a = 4.10	TN = 55 (AFM)	Neutron shielding
Dy–Al (1/1)	Orthorhombic	a = 5.01, b = 4.97, c = 8.92	TC = 120 (FM)	High-temperature alloys
Dy–Ga (1/1)	Tetragonal	a = 4.20, c = 5.50	TN = 30 (AFM)	Semiconductor interfaces

Key Findings:

Magnetic Properties :

• Dy–In (1/1) exhibits antiferromagnetic ordering below 45 K, contrasting with Gd–In (1/1) , which shows ferromagnetism up to 280 K due to gadolinium’s higher spin-only magnetic moment (7.94 µB vs. Dy’s 10.6 µB) .
• Tb–In (1/1) has a similar CsCl-type structure but higher Néel temperature (55 K), attributed to terbium’s intermediate magnetic moment (9.7 µB) .

Structural Variations: The cubic CsCl-type structure of Dy–In (1/1) allows for isotropic magnetic interactions, unlike the anisotropic hexagonal Gd–In system, which favors uniaxial magnetism . Dy–Al (1/1)’s orthorhombic structure results in lower symmetry and distinct magnetocrystalline anisotropy, limiting its use in thin-film technologies compared to Dy–In .

Applications :

• Gd–In (1/1) is preferred in magnetic refrigeration due to its high Curie temperature, while Dy–In (1/1) ’s magnetostrictive properties make it suitable for actuators and sensors .
• Dy–Ga (1/1) ’s lower Néel temperature (30 K) restricts its utility in cryogenic systems compared to Dy–In .